Cas no 177160-54-2 (Propanenitrile,3-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-5-(methylthio)-1,3-dithiol-4-yl]thio]-)

• Product Name: Propanenitrile,3-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-5-(methylthio)-1,3-dithiol-4-yl]thio]-
• CAS No: 177160-54-2
• MF: C₁₂H₁₁NS₈
• MW: 425.742431879044
• CID: 1364882
• Update Time: 2024-08-17

Propanenitrile,3-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-5-(methylthio)-1,3-dithiol-4-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-5-(methylthio)-1,3-dithiol-4-yl]thio]-
• 3-[2-(4,5-ethylenedisulfanyl-1,3-dithiol-2-ylidene)-5-methylsulfanyl-1,3-dithiol-4-ylsulfanyl]propanenitrile
• Propanenitrile, 3-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-5-(methylthio)-1,3-dithiol-4-yl]thio]-

• Inchi： 1S/C12H11NS8/c1-14-7-8(15-4-2-3-13)19-11(18-7)12-20-9-10(21-12)17-6-5-16-9/h2,4-6H2,1H3
• InChI Key： QJOGQVDCSCSVHZ-UHFFFAOYSA-N
• SMILES： C(#N)CCSC1=C(SC)S/C(=C2\SC3SCCSC=3S\2)/S1

Computed Properties

• Exact Mass: 424.86603

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Melting Point: 97-98 °C(Solv: methanol (67-56-1))
• Boiling Point: 524.4±50.0 °C(Predicted)
• PSA: 23.79